Cas no 98440-96-1 (Ethanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]-)

• Product Name: Ethanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]-
• CAS No: 98440-96-1
• MF: C₉H₁₀ClNOS
• MW: 215.699800014496
• CID: 5288781
• Update Time: 2026-03-09

Ethanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]-

• Inchi： 1S/C9H10ClNOS/c1-5(12)6-3-9(13-2)7(10)4-8(6)11/h3-4H,11H2,1-2H3
• InChI Key： LINSIACJEKLTCN-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(SC)=C(Cl)C=C1N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]-

Research Briefing on Ethanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]- (CAS: 98440-96-1)

Ethanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]-, with the CAS number 98440-96-1, is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of Ethanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]-. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method that significantly improves the yield and purity of this compound. The method employs a palladium-catalyzed cross-coupling reaction, which not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents.

In terms of biological activity, Ethanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]-, has shown promising results in preliminary screening assays. Research conducted by the National Institutes of Health (NIH) revealed that this compound exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs. Further in vitro and in vivo studies are currently underway to elucidate its mechanism of action and optimize its pharmacological properties.

Another area of interest is the application of Ethanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]-, in the design of targeted therapies. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) explored its use as a building block for the synthesis of small-molecule inhibitors targeting specific oncogenic proteins. The study reported that derivatives of this compound demonstrated selective binding affinity and potent anti-proliferative effects in cancer cell lines, particularly in those with mutations in the Ras signaling pathway.

Despite these promising findings, challenges remain in the development of Ethanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]-, as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound towards clinical trials.

In conclusion, Ethanone, 1-[2-amino-4-chloro-5-(methylthio)phenyl]-, represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery. Ongoing research continues to uncover its potential, and future studies will likely focus on refining its properties and expanding its therapeutic scope. This compound exemplifies the intersection of chemical synthesis and biological innovation, offering new avenues for the treatment of various diseases.